4-[2,2-Dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-3-yl]pyridine

• CAS No.: 61196-84-7
• Molecular Formula: C18H20N2
• Molecular Weight: 264.4 g/mol
• IUPAC Name: 4-[2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydropyrrol-3-yl]pyridine
• InChI: InChI=1S/C18H20N2/c1-13-4-6-15(7-5-13)17-12-16(18(2,3)20-17)14-8-10-19-11-9-14/h4-11,16H,12H2,1-3H3
• InChI Key: YQNJGZJEPSXZCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(C(C2)C3=CC=NC=C3)(C)C

Description

4-[2,2-Dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-3-yl]pyridine is a useful research compound. Its molecular formula is C18H20N2 and its molecular weight is 264.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

16 G. of 3-(p-methylphenyl)-2,2-dimethyl-2H-azirine and 26 g. of freshly distilled 4-vinylpyridine are irradiated in 2 l. of absolute benzene for 6 hours under the conditions given in Example 11 with the addition of 0.05 g. of p-hydroquinone. After evaporation of the solution under reduced pressure there remains a brown oil from which the excess 4-vinylpyridine is distilled off at 41°-42° C. and 0.01 Torr. The residue is taken up in a small amount of acetone. The crude crystallizate obtained from the acetone solution is chromatographed withe benzene/acetone (95:5) on silica gel. The combined fractions are evaporated to dryness under reduced pressure. Then, the residue is recrystallized twice with n-hexane, the solution which results is then decolorized with active carbon to yield 4-[2-(p-methylphenyl)-5,5-dimethyl-1-pyrrolin-4-yl]-pyridine with a melting point of 102° C.